Cas no 2248220-17-7 ((2S)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine)
(2S)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
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- EN300-6507775
- (2S)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine
- 2248220-17-7
-
- Inchi: 1S/C11H15NO/c1-8(7-12)11-6-9-4-2-3-5-10(9)13-11/h2-5,8,11H,6-7,12H2,1H3/t8-,11?/m0/s1
- InChI Key: NCOTWVZXFLKECS-YMNIQAILSA-N
- SMILES: O1C2C=CC=CC=2CC1[C@@H](C)CN
Computed Properties
- Exact Mass: 177.115364102g/mol
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 35.2Ų
(2S)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6507775-0.05g |
(2S)-2-(2,3-dihydro-1-benzofuran-2-yl)propan-1-amine |
2248220-17-7 | 95.0% | 0.05g |
$2583.0 | 2025-03-14 | |
| Enamine | EN300-6507775-0.1g |
(2S)-2-(2,3-dihydro-1-benzofuran-2-yl)propan-1-amine |
2248220-17-7 | 95.0% | 0.1g |
$2706.0 | 2025-03-14 | |
| Enamine | EN300-6507775-0.25g |
(2S)-2-(2,3-dihydro-1-benzofuran-2-yl)propan-1-amine |
2248220-17-7 | 95.0% | 0.25g |
$2828.0 | 2025-03-14 | |
| Enamine | EN300-6507775-0.5g |
(2S)-2-(2,3-dihydro-1-benzofuran-2-yl)propan-1-amine |
2248220-17-7 | 95.0% | 0.5g |
$2951.0 | 2025-03-14 | |
| Enamine | EN300-6507775-1.0g |
(2S)-2-(2,3-dihydro-1-benzofuran-2-yl)propan-1-amine |
2248220-17-7 | 95.0% | 1.0g |
$3075.0 | 2025-03-14 | |
| Enamine | EN300-6507775-2.5g |
(2S)-2-(2,3-dihydro-1-benzofuran-2-yl)propan-1-amine |
2248220-17-7 | 95.0% | 2.5g |
$6026.0 | 2025-03-14 | |
| Enamine | EN300-6507775-5.0g |
(2S)-2-(2,3-dihydro-1-benzofuran-2-yl)propan-1-amine |
2248220-17-7 | 95.0% | 5.0g |
$8917.0 | 2025-03-14 | |
| Enamine | EN300-6507775-10.0g |
(2S)-2-(2,3-dihydro-1-benzofuran-2-yl)propan-1-amine |
2248220-17-7 | 95.0% | 10.0g |
$13221.0 | 2025-03-14 |
(2S)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on (2S)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine
Comprehensive Overview of (2S)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine (CAS No. 2248220-17-7)
The compound (2S)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine (CAS No. 2248220-17-7) is a chiral amine derivative featuring a 2,3-dihydrobenzofuran scaffold. This structural motif is increasingly recognized for its potential in pharmaceutical and agrochemical applications due to its unique stereochemistry and bioactivity. Researchers are actively exploring its role in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.
In recent years, the demand for chiral building blocks like (2S)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine has surged, driven by advancements in asymmetric synthesis and catalysis. Its benzofuran core is a hotspot in medicinal chemistry, often associated with neuroprotective and anti-inflammatory properties. This aligns with growing public interest in neurodegenerative disease research, a frequently searched topic in scientific databases and AI-driven platforms.
The compound’s CAS No. 2248220-17-7 is a critical identifier for regulatory and commercial purposes, ensuring traceability in supply chains. Its enantiomeric purity is a key focus, as impurities can significantly impact efficacy in drug development. This resonates with industry discussions on quality-by-design (QbD) and ICH guidelines, frequently queried by professionals in pharmaceutical forums.
From a synthetic perspective, (2S)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine offers versatility. Its propan-1-amine side chain allows for derivatization, making it valuable for structure-activity relationship (SAR) studies. This is particularly relevant given the rise of fragment-based drug design, a trending topic in computational chemistry circles.
Environmental and safety profiles of such compounds are also under scrutiny. While 2248220-17-7 is not classified as hazardous, its handling requires standard laboratory precautions. This addresses common search queries about chemical safety data sheets (SDS) and green chemistry alternatives, reflecting broader societal shifts toward sustainable science.
In conclusion, (2S)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine represents a promising candidate for interdisciplinary research. Its intersection with CNS therapeutics, chiral technology, and sustainable synthesis positions it at the forefront of modern chemical innovation, answering pressing questions in both academic and industrial settings.
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